
An In-depth Technical Guide to 3,5-Di-tert-
butylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Di-tert-butylaniline

Cat. No.: B181150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,5-Di-tert-butylaniline, a

sterically hindered aromatic amine with significant applications in chemical synthesis, materials

science, and pharmaceutical research. This document details its physicochemical properties,

synthesis protocols, and potential biological activities. Particular emphasis is placed on its role

as a versatile chemical intermediate. This guide is intended to serve as a foundational resource

for professionals engaged in research and development who are considering the use of this

compound in their work.

Core Properties of 3,5-Di-tert-butylaniline
3,5-Di-tert-butylaniline is an organic compound characterized by an aniline ring substituted

with two tert-butyl groups at the meta positions. This substitution pattern imparts unique steric

and electronic properties to the molecule, influencing its reactivity and utility.

Chemical and Physical Data
The fundamental properties of 3,5-Di-tert-butylaniline are summarized in the table below for

easy reference.
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Property Value Reference

CAS Number 2380-36-1 [1][2][3]

Molecular Formula C₁₄H₂₃N [1][2]

Molecular Weight 205.34 g/mol [3]

Appearance
White to light yellow crystalline

powder

Melting Point 54-57 °C [1]

Boiling Point 276.6 ± 29.0 °C (Predicted) [1]

Density ~0.912 g/cm³ [1]

Solubility
Soluble in benzene and

alcohol.

Flash Point 113 °C (235.4 °F) - closed cup [4]

InChI Key
MJKNHXCPGXUEDO-

UHFFFAOYSA-N
[2]

SMILES

CC(C)

(C)C1=CC(=CC(=C1)N)C(C)

(C)C

Safety and Handling
3,5-Di-tert-butylaniline is classified as an irritant. It is known to cause skin, eye, and

respiratory system irritation.[1] Appropriate personal protective equipment (PPE), including

gloves, eye protection, and a dust mask, should be worn when handling this compound.[4] It

should be stored in a well-ventilated area, away from strong oxidants, strong acids, and strong

bases.[1]

Synthesis and Experimental Protocols
The synthesis of 3,5-Di-tert-butylaniline can be achieved through several methods, most

notably via Friedel-Crafts alkylation of aniline or the reduction of a corresponding nitro

compound.
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Synthesis via Friedel-Crafts Alkylation of Aniline
This protocol describes a general procedure for the synthesis of 3,5-Di-tert-butylaniline using

a Friedel-Crafts alkylation reaction.

Diagram of the Synthesis Workflow
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Workflow for Friedel-Crafts Alkylation

Start

Combine Aniline and
tert-Butyl Chloride in an Inert Solvent

Cool Mixture and
Add AlCl₃ Catalyst Portion-wise

Allow Reaction to Warm to Room Temperature
and Stir for 12-24h

Quench Reaction with Ice-Cold Water
and Neutralize with Base

Extract with Organic Solvent
(e.g., Diethyl Ether)

Dry Organic Layer with Anhydrous MgSO₄

Purify by Column Chromatography or Recrystallization

Obtain 3,5-Di-tert-butylaniline

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,5-Di-tert-butylaniline.
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Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere, add aniline and an

inert solvent such as a chlorinated hydrocarbon.[1]

Addition of Alkylating Agent: Add tert-butyl bromide to the dropping funnel and add it

dropwise to the stirred aniline solution.[1]

Catalyst Introduction: Cool the reaction mixture in an ice bath. Slowly add a Lewis acid

catalyst, such as anhydrous aluminum chloride, in small portions to control the exothermic

reaction.

Reaction Progression: After the addition of the catalyst is complete, remove the ice bath and

allow the mixture to warm to room temperature. Continue stirring for 12-24 hours to ensure

the reaction goes to completion.

Workup: Carefully quench the reaction by slowly adding ice-cold water. Neutralize the

mixture with a suitable base, such as sodium hydroxide solution.

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the

product with an organic solvent like diethyl ether. Combine the organic layers, dry over

anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude

product can be purified by column chromatography or recrystallization from a suitable

solvent.

Applications in Research and Development
The unique steric hindrance provided by the two tert-butyl groups makes 3,5-Di-tert-
butylaniline a valuable building block in several areas of chemical and pharmaceutical

research.

Intermediate in Chemical Synthesis
3,5-Di-tert-butylaniline serves as a precursor in the synthesis of more complex molecules,

including dyes, pigments, and pharmaceuticals. It is also used in the preparation of polymer

stabilizers due to its light and heat stability.[1]
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Role in Drug Development and Biological Activity
Derivatives of 3,5-di-tert-butylaniline have shown potential biological activities. The bulky tert-

butyl groups can influence the binding affinity and specificity of these derivatives to biological

targets like enzymes and receptors.

Potential Biological Activities of Derivatives

Biological Activities of 3,5-Di-tert-butylaniline Derivatives

3,5-Di-tert-butylaniline

Synthesis of Derivatives
(e.g., Thiosemicarbazones, Chalcones)

Antimicrobial Activity Antiparasitic Activity Enzyme Inhibition Antioxidant Activity

Click to download full resolution via product page

Caption: Potential therapeutic applications stemming from 3,5-di-tert-butylaniline.

Experimental Protocol: Antimicrobial Susceptibility
Testing
This protocol outlines a general method for testing the antimicrobial activity of derivatives

synthesized from 3,5-Di-tert-butylaniline using the agar well diffusion method.

Methodology:
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Media Preparation: Prepare Mueller-Hinton Agar medium and sterilize it by autoclaving. Pour

the sterile agar into sterile petri dishes and allow it to solidify.

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g.,

Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

Plate Inoculation: Uniformly spread the microbial inoculum over the surface of the agar

plates using a sterile cotton swab.

Well Creation: Create wells of a specific diameter (e.g., 6 mm) in the agar using a sterile cork

borer.

Application of Test Compound: Dissolve the synthesized derivative of 3,5-Di-tert-
butylaniline in a suitable solvent (e.g., DMSO) to a known concentration. Add a specific

volume (e.g., 100 µL) of the solution to the wells. A well with the solvent alone serves as a

negative control, and a well with a standard antibiotic serves as a positive control.

Incubation: Incubate the plates at 37°C for 24 hours.

Data Analysis: Measure the diameter of the zone of inhibition (in mm) around each well. A

larger zone of inhibition indicates greater antimicrobial activity.

Conclusion
3,5-Di-tert-butylaniline is a chemical compound with a unique structural profile that lends itself

to a variety of applications, from a foundational block in organic synthesis to a scaffold for

developing biologically active molecules. Its steric properties are key to its utility, influencing

reaction selectivity and interactions with biological macromolecules. This guide provides

essential data and protocols to facilitate its use in a research and development setting. Further

investigations into its derivatives are likely to uncover new applications in materials science and

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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